Cas no 2138086-26-5 (3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138086-26-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6389401
• PubChem ID: 165844001
• Update Time: 2025-05-21

3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138086-26-5
• EN300-1158703
• 3-(2,2-dimethylazetidin-1-yl)-4-methylcyclohexan-1-one
• 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C12H21NO/c1-9-4-5-10(14)8-11(9)13-7-6-12(13,2)3/h9,11H,4-8H2,1-3H3
• InChI Key： KRGNTZHUUJANMW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1CCC1(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one

Professional Introduction to 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138086-26-5)

The compound 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one, identified by its CAS number 2138086-26-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines a dimethylazetidinone core with a methyl-substituted cyclohexanone moiety, creating a unique scaffold that may exhibit diverse biological activities.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of azetidine derivatives in medicinal chemistry. The dimethylazetidinone component of this compound is particularly noteworthy, as it introduces rigidity and lipophilicity, which are often desirable properties in drug candidates. This structural feature may enhance the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating physiological processes. The presence of a methyl-substituted cyclohexanone group further contributes to its complex three-dimensional conformation, which can influence both its pharmacokinetic and pharmacodynamic profiles.

In the context of drug discovery, the synthesis and characterization of this compound have been driven by the need for innovative molecules with distinct mechanisms of action. The combination of an azetidine ring system with a cyclohexanone backbone is not common in existing pharmacophores, suggesting that this compound may offer novel therapeutic opportunities. Preliminary studies have indicated that derivatives of this class may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects.

The 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one structure presents an interesting challenge for synthetic chemists due to its complex stereochemistry. The synthesis involves multiple steps, including ring formation and functional group modifications, which must be carefully optimized to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have enabled more efficient routes to such complex molecules, reducing the time and resources required for their preparation.

From a biological perspective, the potential activities of this compound are influenced by its ability to bind to specific targets within biological systems. The dimethylazetidinone moiety may interact with enzymes or receptors through hydrogen bonding and hydrophobic interactions, while the methyl-substituted cyclohexanone group could provide additional binding points or modulate the compound's solubility. Understanding these interactions is crucial for designing experiments that validate its biological potential.

Recent publications have begun to explore the pharmacological properties of related azetidine derivatives, providing valuable insights into their mechanisms of action. For instance, studies on analogs with similar structural features have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as COX-2 or LOX. While no direct data exists for 3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one, these findings suggest that it may share similar biological activities or offer new avenues for therapeutic intervention.

The development of this compound also highlights the importance of computational modeling in modern drug discovery. Molecular docking simulations can predict how this molecule might interact with biological targets at the atomic level, providing a rational basis for experimental design. These simulations can help identify key binding residues and optimize the structure for improved potency and selectivity. Additionally, virtual screening techniques can rapidly assess large libraries of compounds for their potential activity against specific targets.

In conclusion,3-(2,2-Dimethylazetidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138086-26-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their medical significance.